Cas no 441289-64-1 (N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide)

• Product Name: N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide
• CAS No: 441289-64-1
• MF: C₂₁H₁₆N₂O₃S₂
• MW: 408.493342399597
• CID: 5976702
• PubChem ID: 4099108
• Update Time: 2025-05-20

N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide
• N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)-3-(phenylthio)propanamide
• Propanamide, N-[4-(2-oxo-2H-1-benzopyran-3-yl)-2-thiazolyl]-3-(phenylthio)-
• 441289-64-1
• AB00672266-01
• SR-01000443586-1
• N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-3-(phenylsulfanyl)propanamide
• F0700-0070
• AKOS024597990
• N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]-3-phenylsulfanylpropanamide
• Oprea1_778840
• SR-01000443586

• Inchi： 1S/C21H16N2O3S2/c24-19(10-11-27-15-7-2-1-3-8-15)23-21-22-17(13-28-21)16-12-14-6-4-5-9-18(14)26-20(16)25/h1-9,12-13H,10-11H2,(H,22,23,24)
• InChI Key： BPCQBRWSQJISNM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC=C3OC2=O)=CS1)(=O)CCSC1=CC=CC=C1

Computed Properties

• Exact Mass: 408.06023472g/mol
• Monoisotopic Mass: 408.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• pka: 8.78±0.50(Predicted)

Additional information on N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide

Introduction to N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide (CAS No. 441289-64-1)

N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 441289-64-1, belongs to a class of molecules that are being extensively studied for their therapeutic applications. The presence of multiple heterocyclic rings, including a chromenone moiety and a thiazole ring, suggests that this molecule may exhibit a range of biological functions, making it a promising candidate for further investigation.

The chromenone moiety is particularly noteworthy as it is known for its antioxidant and anti-inflammatory properties. Chromenones are widely recognized for their ability to scavenge free radicals and modulate inflammatory pathways, which are crucial in the treatment of various chronic diseases. In contrast, the thiazole ring is another important structural feature that contributes to the compound's potential biological activity. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory effects. The combination of these two heterocyclic systems in N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide suggests that it may possess a synergistic effect, enhancing its therapeutic potential.

The phenylsulfanyl group present in the molecule further adds to its complexity and potential biological activity. Phenylsulfanyl groups are known to be involved in various biological processes, including enzyme inhibition and receptor binding. This group may play a critical role in the compound's interaction with biological targets, thereby influencing its pharmacological effects. The precise arrangement of these functional groups within the molecule determines its overall bioactivity and selectivity, making it essential to understand the three-dimensional structure and conformational dynamics of this compound.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structural and functional properties of N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide. These studies have revealed that the compound can adopt multiple conformations depending on the environment, which can significantly influence its biological activity. For instance, the orientation of the phenylsulfanyl group can affect its interaction with target proteins, leading to different pharmacological outcomes. Understanding these conformational dynamics is crucial for designing more effective derivatives and optimizing drug-like properties.

In addition to computational studies, experimental investigations have also shed light on the potential applications of this compound. Preliminary pharmacological studies have indicated that N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-3-(phenylsulfanyl)propanamide may exhibit anti-inflammatory and antioxidant activities. These findings are particularly intriguing given the increasing evidence linking inflammation and oxidative stress to various diseases. The compound's ability to modulate these pathways could make it a valuable therapeutic agent for conditions such as arthritis, cardiovascular disease, and neurodegenerative disorders.

The synthesis of N-4-(2-oxyoxygenxoy-H-chromenemmenonmme->mme->mme->mme->mme->mme->mme->mme->mme->mme->mme->mme->mme->mme->mme->mme-> chromenone moiety